Cas no 1495953-62-2 (1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone)

• Product Name: 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone
• CAS No: 1495953-62-2
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 5251821
• Update Time: 2025-06-12

1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-[(3-hydroxypropyl)sulfanyl]ethan-1-one
• 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone
• Ethanone, 1-(3-chlorophenyl)-2-[(3-hydroxypropyl)thio]-

• Inchi： 1S/C11H13ClO2S/c12-10-4-1-3-9(7-10)11(14)8-15-6-2-5-13/h1,3-4,7,13H,2,5-6,8H2
• InChI Key： QDFLRSQZNTZUSB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSCCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6

Additional information on 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone

Chemical Profile of 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone (CAS No. 1495953-62-2)

1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone, identified by its CAS number 1495953-62-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a chlorophenyl group and a hydroxypropylsulfanyl side chain, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both electron-withdrawing and electron-donating functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone structure exhibits characteristics that are highly relevant to modern drug design strategies. The chlorophenyl ring, known for its ability to modulate lipophilicity and metabolic stability, interacts synergistically with the hydroxypropylsulfanyl moiety, which contributes to hydrogen bonding capacity and solubility profile. Such features are critical in optimizing pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are pivotal in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators that target specific biological pathways associated with neurological and cardiovascular disorders. The 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone scaffold has been explored as a potential lead compound in the synthesis of molecules that interact with enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against targets implicated in diseases like Alzheimer's and hypertension.

The hydroxypropylsulfanyl group in 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone is particularly noteworthy for its role in enhancing molecular interactions with biological targets. Sulfanyl-containing compounds are known to exhibit favorable binding affinities due to their ability to form stable hydrogen bonds and engage in hydrophobic interactions. This functional group has been successfully incorporated into various drug candidates, demonstrating its utility in improving both potency and selectivity. The combination with the chlorophenyl ring further refines these interactions, making 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone a promising candidate for further derivatization.

Advances in computational chemistry have enabled the rapid screening of virtual libraries containing analogs of 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone. Molecular docking studies have identified several derivatives that show enhanced binding affinity to therapeutic targets compared to the parent compound. These virtual screening approaches have accelerated the discovery process, allowing researchers to prioritize compounds for experimental validation efficiently. The integration of machine learning algorithms has further refined this process, predicting properties such as ADMET profiles with increasing accuracy.

The synthesis of 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the Friedel-Crafts acylation of 3-chlorobenzene with propionaldehyde followed by thiolation with sodium thiolate. This synthetic route is modular and can be adapted for the preparation of structurally diverse analogs, facilitating high-throughput synthesis campaigns. Recent innovations in catalytic methods have improved yields and reduced byproduct formation, making the process more sustainable and scalable.

In the context of drug discovery, 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone serves as a valuable building block for exploring novel chemical entities (NCEs). Its structural features allow for modifications at multiple positions, enabling fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. For instance, replacing the hydroxypropylsulfanyl group with other sulfonamide or amide derivatives can alter binding interactions while maintaining core pharmacological activity.

Current research is also exploring the role of 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone in developing prodrugs designed to enhance bioavailability or target specific tissues. Prodrug strategies leverage chemical modifications to improve delivery systems, making them an essential tool in modern pharmaceutical design. The sulfanyl group's reactivity allows for covalent conjugation with targeting ligands or biodegradable carriers, expanding the therapeutic applications of this scaffold.

Evaluation of 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfanyl)ethanone derivatives has revealed promising preclinical results in models of inflammation and neuroprotection. Studies indicate that certain analogs exhibit anti-inflammatory effects by modulating cytokine production pathways while minimizing off-target effects. Additionally, their ability to cross the blood-brain barrier has made them attractive candidates for treating central nervous system (CNS) disorders where access to therapeutic agents is limited.

The future direction of research on 1-(3-Chlorophenyl)-2-(3-hydroxypropylsulfaryl)ethanone includes exploring its role in combinatorial therapy approaches. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that enhance treatment outcomes. Combination therapies are particularly relevant in tackling complex diseases like cancer or autoimmune disorders where multifactorial mechanisms contribute to pathogenesis.

In conclusion,1(ChorphenyI- propul - sultyI - ethanone (CAS No .14959536-22 ) represents a significant advancement i n pharma ceutical chemicry . Its unique structural features , synthetic accessibility , an d potential therapeutic applications make it a valuable compo und f or furthe r stu dies . With continued innovation i n drug design an d synthetic methodologies , this com pound holds promise f or contributing t o next-generation therapeutics i n diverse medical fields . p >